Cas no 1892134-59-6 (3-(2-hydroxy-4-methoxyphenyl)-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-(2-hydroxy-4-methoxyphenyl)-1,2-oxazole-5-carboxylic acid
• CAS No: 1892134-59-6
• MF: C₁₁H₉NO₅
• MW: 235.192863225937
• CID: 5925459
• PubChem ID: 137017048
• Update Time: 2025-05-21

3-(2-hydroxy-4-methoxyphenyl)-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-hydroxy-4-methoxyphenyl)-1,2-oxazole-5-carboxylic acid
• EN300-1816829
• 1892134-59-6

• Inchi： 1S/C11H9NO5/c1-16-6-2-3-7(9(13)4-6)8-5-10(11(14)15)17-12-8/h2-5,13H,1H3,(H,14,15)
• InChI Key： MIUSNZBZBYXTBZ-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC(C2C=CC(=CC=2O)OC)=N1

Computed Properties

• Exact Mass: 235.04807239g/mol
• Monoisotopic Mass: 235.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 92.8Ų

Additional information on 3-(2-hydroxy-4-methoxyphenyl)-1,2-oxazole-5-carboxylic acid

Exploring 3-(2-hydroxy-4-methoxyphenyl)-1,2-oxazole-5-carboxylic acid (CAS No. 1892134-59-6): Properties, Applications, and Market Insights

3-(2-hydroxy-4-methoxyphenyl)-1,2-oxazole-5-carboxylic acid (CAS No. 1892134-59-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique oxazole-carboxylic acid backbone and methoxyphenyl substitution, serves as a key intermediate in the synthesis of bioactive molecules. Researchers and industry professionals often search for its synthetic pathways, solubility properties, and potential therapeutic applications, making it a topic of interest in modern drug discovery.

The molecular structure of 3-(2-hydroxy-4-methoxyphenyl)-1,2-oxazole-5-carboxylic acid combines a hydroxyl group and a methoxy group on the phenyl ring, which enhances its reactivity and binding affinity. This structural feature is particularly valuable in designing enzyme inhibitors and anti-inflammatory agents, aligning with current trends in precision medicine. Recent studies highlight its role in modulating cellular signaling pathways, a hot topic in cancer research and neurodegenerative disease studies.

From an industrial perspective, the demand for CAS No. 1892134-59-6 has risen due to its utility in high-throughput screening and combinatorial chemistry. Its carboxylic acid moiety allows for easy derivatization, making it a versatile building block for drug candidates. Companies specializing in custom synthesis often list this compound in their catalogs, catering to the growing need for tailor-made intermediates in pharmaceutical R&D.

In terms of physicochemical properties, 3-(2-hydroxy-4-methoxyphenyl)-1,2-oxazole-5-carboxylic acid exhibits moderate solubility in polar solvents like dimethyl sulfoxide (DMSO) and methanol, which is critical for in vitro assays. Its stability under ambient conditions makes it suitable for long-term storage, a frequently asked question among laboratory technicians. Analytical techniques such as HPLC and mass spectrometry are commonly employed to verify its purity, ensuring compliance with Good Manufacturing Practices (GMP).

The compound’s relevance extends to green chemistry initiatives, where researchers explore eco-friendly synthesis routes to minimize waste. This aligns with the global push for sustainable pharmaceuticals, a trending topic in scientific forums. Additionally, its potential as a fluorescence probe in bioimaging applications has sparked interest, particularly in diagnostic tool development.

Market analyses indicate a steady growth trajectory for CAS No. 1892134-59-6, driven by advancements in personalized medicine and biologics. Suppliers emphasize its batch-to-batch consistency and regulatory compliance, addressing common concerns in procurement. As the pharmaceutical industry shifts toward targeted therapies, the demand for structurally diverse intermediates like this compound is expected to surge.

In conclusion, 3-(2-hydroxy-4-methoxyphenyl)-1,2-oxazole-5-carboxylic acid represents a critical tool in modern drug development, bridging gaps between chemical innovation and therapeutic efficacy. Its multifaceted applications—from small-molecule drugs to diagnostic agents—underscore its importance in both academic and industrial settings. Future research may uncover novel derivatives, further expanding its utility in life sciences.